Cas no 886767-17-5 (3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester)

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester is a fluorinated piperazine derivative commonly utilized as an intermediate in pharmaceutical and organic synthesis. The presence of the tert-butyl ester group enhances stability and facilitates further functionalization, while the 3-fluorophenyl moiety contributes to its utility in designing bioactive molecules. This compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents, owing to the piperazine scaffold's role in modulating receptor interactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The fluorine substitution offers potential for improved metabolic stability and binding affinity in drug discovery efforts.
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester structure
886767-17-5 structure
Product name:3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester
CAS No:886767-17-5
MF:C15H21FN2O2
MW:280.337847471237
MDL:MFCD08685986
CID:1082706
PubChem ID:72206928

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(3-Fluorophenyl)piperazine
    • tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
    • 1228561-70-3
    • AB46278
    • (R)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AB46282
    • 1228568-71-5
    • Z1505713411
    • 3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AB46283
    • EN300-201603
    • CS-0144097
    • SCHEMBL16640409
    • AKOS022177693
    • 886767-17-5
    • DB-096945
    • 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester
    • MDL: MFCD08685986
    • Inchi: InChI=1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-8-7-17-13(10-18)11-5-4-6-12(16)9-11/h4-6,9,13,17H,7-8,10H2,1-3H3
    • InChI Key: VFGWKYYDSQLXOA-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCNC(C1)c2cccc(c2)F

Computed Properties

  • Exact Mass: 280.15870608g/mol
  • Monoisotopic Mass: 280.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 368.0±42.0 °C at 760 mmHg
  • Flash Point: 176.4±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Security Information

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-201603-0.1g
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95.0%
0.1g
$248.0 2025-02-20
Enamine
EN300-201603-1.0g
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95.0%
1.0g
$714.0 2025-02-20
Enamine
EN300-201603-1g
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
1g
$714.0 2023-09-16
Enamine
EN300-201603-5g
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
5g
$2070.0 2023-09-16
Aaron
AR01B9CD-50mg
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
50mg
$254.00 2025-02-09
1PlusChem
1P01B941-500mg
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
500mg
$654.00 2025-03-19
Enamine
EN300-201603-10g
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
10g
$3069.0 2023-09-16
A2B Chem LLC
AW03841-250mg
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
250mg
$407.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1214737-500mg
tert-Butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95+%
500mg
¥12026.00 2024-04-26
A2B Chem LLC
AW03841-100mg
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
886767-17-5 95%
100mg
$297.00 2024-04-19

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